Cas no 518-86-5 (3H-2-Oxa-1H-phenalene-1-one)

• Product Name: 3H-2-Oxa-1H-phenalene-1-one
• CAS No: 518-86-5
• MF: C₁₂H₈O₂
• MW: 184.190723419189
• MDL: MFCD00138509
• CID: 884369
• Update Time: 2025-04-19

3H-2-Oxa-1H-phenalene-1-one Chemical and Physical Properties

Names and Identifiers

• 3H-2-Oxa-1H-phenalene-1-one
• 1H,3H-Naphtho[1,8-cd]pyran-1-one
• Naphthalid
• Naphthalide
• Perinaphthalide
• Peri-Naphthalide
• 1,8-Naphthalide
• 1-Naphthalenecarboxylic acid, 8-(hydroxymethyl)-, &#948
• 1-Naphthoic acid, 8-(hydroxymethyl)-, &#948
• -lactone
• Benzo[de]isochromen-1(3H)-one

• MDL： MFCD00138509
• Inchi： 1S/C12H8O2/c13-12-10-6-2-4-8-3-1-5-9(7-14-12)11(8)10/h1-6H,7H2
• InChI Key： UKOVZLWSUZKTRL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C3C=CC=C(C1)C3=2)=O

Computed Properties

• Exact Mass: 184.05244
• Monoisotopic Mass: 184.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.313
• Boiling Point: 408.2°C at 760 mmHg
• Flash Point: 172.2°C
• Refractive Index: 1.686
• PSA: 26.3
• LogP: 2.51020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes